Cas no 409345-31-9 ((3,4-Dihydro-2H-pyrano2,3-bquinolin-7-yl)(trans-4-methoxycyclohexyl)methanone)

• Product Name: (3,4-Dihydro-2H-pyrano2,3-bquinolin-7-yl)(trans-4-methoxycyclohexyl)methanone
• CAS No: 409345-31-9
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• CID: 2084736
• Update Time: 2025-06-11

(3,4-Dihydro-2H-pyrano2,3-bquinolin-7-yl)(trans-4-methoxycyclohexyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-Dihydro-2H-pyrano[2,3-b]quinolin-7-yl)(trans-4-methoxycyclohexyl)methanone
• (3,4-Dihydro-2H-pyrano2,3-bquinolin-7-yl)(trans-4-methoxycyclohexyl)methanone

• Inchi： 1S/C20H23NO3/c1-23-17-7-4-13(5-8-17)19(22)14-6-9-18-16(11-14)12-15-3-2-10-24-20(15)21-18/h6,9,11-13,17H,2-5,7-8,10H2,1H3/t13-,17-
• InChI Key： QOTAQTRFJWLFCR-WJYNOGRTSA-N
• SMILES： C(C1C=CC2C(C=1)=CC1CCCOC=1N=2)([C@@H]1CC[C@@H](OC)CC1)=O

Additional information on (3,4-Dihydro-2H-pyrano2,3-bquinolin-7-yl)(trans-4-methoxycyclohexyl)methanone

Recent Advances in the Study of (3,4-Dihydro-2H-pyrano[2,3-b]quinolin-7-yl)(trans-4-methoxycyclohexyl)methanone (CAS: 409345-31-9)

The compound (3,4-Dihydro-2H-pyrano[2,3-b]quinolin-7-yl)(trans-4-methoxycyclohexyl)methanone (CAS: 409345-31-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and mechanisms of action, as well as its potential applications in drug development.

Recent studies have highlighted the compound's unique structural features, which contribute to its biological activity. The presence of the dihydropyrano[2,3-b]quinoline scaffold, combined with the trans-4-methoxycyclohexyl moiety, has been shown to enhance its binding affinity to specific molecular targets. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interactions with key enzymes and receptors, shedding light on its potential as a lead compound for further optimization.

In vitro and in vivo studies have demonstrated promising results for 409345-31-9 in various disease models. Notably, the compound has exhibited potent inhibitory effects on enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may modulate signaling pathways associated with cancer cell proliferation, making it a candidate for oncology research. These findings are supported by robust pharmacokinetic and toxicity profiles, which underscore the compound's suitability for further preclinical development.

The synthesis of 409345-31-9 has also been a focus of recent research, with efforts directed toward improving yield and scalability. Novel synthetic routes have been developed, leveraging catalytic asymmetric methodologies to achieve high enantiomeric purity. These advancements are critical for ensuring the compound's availability for large-scale studies and eventual clinical trials. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological properties while minimizing off-target effects.

Looking ahead, the potential applications of (3,4-Dihydro-2H-pyrano[2,3-b]quinolin-7-yl)(trans-4-methoxycyclohexyl)methanone extend beyond its current scope. Researchers are exploring its utility in neurodegenerative diseases and metabolic disorders, given its ability to cross the blood-brain barrier and modulate metabolic enzymes. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into therapeutic candidates, addressing unmet medical needs.

In conclusion, the compound 409345-31-9 represents a promising avenue for drug discovery, with its multifaceted biological activities and favorable physicochemical properties. Continued research into its mechanisms and optimization will be essential to fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.